CuCl2 and stainless steel synergistically assisted synthesis of high-purity silver nanowires on a large scale†
RSC Advances Pub Date: 2014-09-30 DOI: 10.1039/C4RA09317H
Abstract
High-purity silver nanowires (AgNWs) with an average width of 60 ± 5 nm and a typical length of 10–20 μm were synthesized conveniently at a relatively high AgNO3 concentration of 0.3 M through a CuCl2 and stainless steel co-mediated polyol reduction method.
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Nitrogen oxide (15NO)(8CI,9CI)
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